Cas no 393183-65-8 (3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine)

• Product Name: 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine
• CAS No: 393183-65-8
• MF: C₁₀H₉ClN₄S
• MW: 252.723258733749
• MDL: MFCD00214432
• CID: 299536
• PubChem ID: 2761121
• Update Time: 2025-06-13

3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-[(4,6-DIMETHYLPYRIMIDIN-2-YL)THIO]PYRIDAZINE
• 3-Chloro-6-[(4,6-dimethylpyrimidin-2-yl)thio]-pyridazine
• AC1MC485
• Ambpe3000434
• CTK1C1472
• HMS519M11
• MolPort-000-159-693
• Peakdale1_000627
• SBB101178
• DTXSID20375560
• 2-[(6-chloropyridazin-3-yl)sulfanyl]-4,6-dimethylpyrimidine
• AKOS009038310
• CS-0359816
• 3-Chloro-6-((4,6-dimethylpyrimidin-2-yl)thio)pyridazine
• 393183-65-8
• 2-(6-chloropyridazin-3-yl)sulfanyl-4,6-dimethylpyrimidine
• A912828
• 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine

• MDL： MFCD00214432
• Inchi： 1S/C10H9ClN4S/c1-6-5-7(2)13-10(12-6)16-9-4-3-8(11)14-15-9/h3-5H,1-2H3
• InChI Key： ZSLWAOIOTVDJTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)SC1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 252.02387
• Monoisotopic Mass: 252.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 51.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine

Introduction to 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine (CAS No. 393183-65-8)

3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine, with the CAS number 393183-65-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a chloro-substituted pyridazine ring and a thioether linkage to a dimethylpyrimidine moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine is defined by its molecular formula C₁₂H₁₂N₄OClS. The presence of the chloro group and the dimethylpyrimidine moiety imparts specific electronic and steric properties that influence its reactivity and biological activity. Recent studies have focused on elucidating the mechanisms by which this compound interacts with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

In the realm of medicinal chemistry, 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine has shown promise as a lead compound for the development of novel therapeutic agents. One area of particular interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases without affecting other essential cellular processes makes it a valuable candidate for further optimization.

Beyond enzyme inhibition, 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine has also been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in a wide range of physiological processes. Studies have shown that this compound can interact with specific GPCRs, modulating their activity and potentially offering new avenues for treating conditions such as cardiovascular diseases and neurological disorders.

The synthesis of 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine involves several well-defined steps that ensure high yields and purity. One common synthetic route involves the reaction of 2-chloropyridazine with 4,6-dimethylpyrimidine in the presence of a suitable thiol reagent. This process can be optimized to produce the desired compound with high efficiency, making it accessible for both research and industrial applications.

In addition to its potential therapeutic applications, 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine has been studied for its use in chemical biology research. Its unique structural features make it an excellent tool for probing biological systems and understanding the molecular mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of specific kinases in cancer cell proliferation and to identify novel targets for drug development.

The safety profile of 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties and low toxicity, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-Chloro-6-(4,6-dimethylpyrimidin-2-yl)thio-pyridazine (CAS No. 393183-65-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications will emerge, further solidifying the importance of this compound in the field.